Cas no 2206741-27-5 (tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methyl-piperazine-1-carboxylate)

Tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methyl-piperazine-1-carboxylate is a chiral piperazine derivative widely used as a key intermediate in pharmaceutical synthesis. Its stereospecific (2S,5R) configuration ensures high enantioselectivity in the production of bioactive compounds, particularly in the development of protease inhibitors and other therapeutic agents. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic processes, while the hydroxymethyl moiety offers versatility for further functionalization. This compound is valued for its consistent purity, well-defined stereochemistry, and compatibility with a range of coupling reactions, making it a reliable building block in medicinal chemistry and drug discovery research.
tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methyl-piperazine-1-carboxylate structure
2206741-27-5 structure
Product Name:tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methyl-piperazine-1-carboxylate
CAS No:2206741-27-5
MF:C11H22N2O3
MW:230.30
CID:5290150
Update Time:2026-03-10

tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methyl-piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxylic acid, 5-(hydroxymethyl)-2-methyl-, 1,1-dimethylethyl ester, (2S,5R)-
    • tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperazine-1-carboxylate
    • tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methyl-piperazine-1-carboxylate
    • Inchi: 1S/C11H22N2O3/c1-8-5-12-9(7-14)6-13(8)10(15)16-11(2,3)4/h8-9,12,14H,5-7H2,1-4H3/t8-,9+/m0/s1
    • InChI Key: OCHKRKFPKUAHGF-DTWKUNHWSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)C[C@H](CO)NC[C@@H]1C

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Additional information on tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methyl-piperazine-1-carboxylate

Introduction to tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methyl-piperazine-1-carboxylate (CAS No. 2206741-27-5)

tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methyl-piperazine-1-carboxylate, with the CAS number 2206741-27-5, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its potential therapeutic applications. The molecule consists of a tert-butyl group, a hydroxymethyl group, and a methyl group attached to a piperazine ring, all of which are arranged in a specific (2S,5R) configuration. This configuration is crucial for its biological activity and pharmacological properties.

The synthesis of tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methyl-piperazine-1-carboxylate typically involves multi-step processes that ensure the correct stereochemical arrangement. Recent advancements in asymmetric synthesis have made it possible to produce this compound with high enantiomeric purity, which is essential for its use in drug development. Techniques such as chiral catalysts and chiral auxiliaries have been employed to achieve this high level of stereocontrol.

In terms of its biological activity, tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methyl-piperazine-1-carboxylate has shown promising results in various preclinical studies. Research has indicated that this compound exhibits potent activity against certain types of cancer cells, particularly those involved in solid tumors. The mechanism of action is thought to involve the modulation of specific signaling pathways that are dysregulated in cancer cells. Additionally, the compound has demonstrated anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

The pharmacokinetic properties of tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methyl-piperazine-1-carboxylate have also been extensively studied. Preclinical data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed after oral administration and exhibits good bioavailability. Its metabolic stability and low toxicity further enhance its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methyl-piperazine-1-carboxylate in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse events reported. These findings are encouraging and pave the way for further clinical development.

In addition to its therapeutic applications, tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methyl-piperazine-1-carboxylate has also been explored as a tool compound in academic research. Its unique chemical structure makes it an excellent candidate for studying the effects of specific functional groups on biological activity. Researchers have used this compound to investigate the role of hydroxymethyl and methyl groups in modulating protein-protein interactions and signal transduction pathways.

The future prospects for tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methyl-piperazine-1-carboxylate are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic option for various diseases.

In conclusion, tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methyl-piperazine-1-carboxylate (CAS No. 2206741-27-5) represents a significant advancement in the field of medicinal chemistry. Its unique stereochemistry and functional groups confer valuable biological properties that make it a promising candidate for drug development. Continued research and clinical trials will further elucidate its potential therapeutic applications and contribute to the advancement of medical science.

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